Cas no 62071-20-9 (2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-
• CAS No: 62071-20-9
• MF: C₁₇H₂₈O₂S
• MW: 296.468024253845
• CID: 459107
• PubChem ID: 21441834
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 5-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-
• 5-dodecoxythiophene-2-carbaldehyde
• DTXSID90613961
• 62071-20-9
• SCHEMBL11714970
• 5-(DODECYLOXY)THIOPHENE-2-CARBALDEHYDE

• Inchi： 1S/C17H28O2S/c1-2-3-4-5-6-7-8-9-10-11-14-19-17-13-12-16(15-18)20-17/h12-13,15H,2-11,14H2,1H3
• InChI Key： QQIBORBEVUXRBO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 296.18114
• Monoisotopic Mass: 296.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3